3-ethyl-N-(2-fluorobenzyl)-N-(4-methoxyphenyl)[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide
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Description
3-ethyl-N-(2-fluorobenzyl)-N-(4-methoxyphenyl)[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide is a useful research compound. Its molecular formula is C22H21FN4O3S and its molecular weight is 440.49. The purity is usually 95%.
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Scientific Research Applications
Herbicidal Activity
Research has highlighted the application of similar [1,2,4]triazolo[4,3-a]pyridine sulfonamide compounds in the agricultural sector, particularly as herbicides. Moran (2003) discussed compounds with excellent herbicidal activity across a wide spectrum of vegetation at low application rates, suggesting that modifications in the chemical structure, such as those seen in the compound , could enhance herbicidal efficacy (Moran, 2003). This indicates a potential pathway for the development of new herbicides that could be more effective and environmentally friendly.
Antimalarial Activity
A significant area of research has been the compound's potential antimalarial activity. A study by Karpina et al. (2020) synthesized and evaluated a series of [1,2,4]triazolo[4,3-a]pyridines bearing a sulfonamide fragment for their antimalarial activity against Plasmodium falciparum. The results showed good antimalarial activity, with some compounds demonstrating inhibitory concentrations (IC50) in the low micromolar range, which suggests that this compound could serve as a starting point for future antimalarial drug discovery programs (Karpina et al., 2020).
Anticancer Activity and PI3K Inhibition
Another promising area of application is in oncology, where similar [1,2,4]triazolo[4,3-a]pyridine sulfonamide compounds have been investigated for their anticancer effects. Wang et al. (2015) modified N-(6-(2-methoxy-3-(4-fluorophenylsulfonamido)pyridin-5-yl)-[1,2,4]triazolo[1,5-a]pyridin-2-yl)acetamide, showing remarkable anticancer effects and lower toxicity, by replacing the acetamide group with an alkylurea moiety. The study evaluated antiproliferative activities against human cancer cell lines and found several compounds with potent activities, suggesting that these compounds, including modifications similar to the one , could act as effective anticancer agents with low toxicity (Wang et al., 2015).
Properties
IUPAC Name |
3-ethyl-N-[(2-fluorophenyl)methyl]-N-(4-methoxyphenyl)-[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21FN4O3S/c1-3-21-24-25-22-13-12-19(15-26(21)22)31(28,29)27(14-16-6-4-5-7-20(16)23)17-8-10-18(30-2)11-9-17/h4-13,15H,3,14H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HZRWHRRJYIAHLN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NN=C2N1C=C(C=C2)S(=O)(=O)N(CC3=CC=CC=C3F)C4=CC=C(C=C4)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21FN4O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
440.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.